Cas no 2361875-65-0 (1-{4-[4-(3,4-Dimethylphenyl)-2-methylpiperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one)

• Product Name: 1-{4-[4-(3,4-Dimethylphenyl)-2-methylpiperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one
• CAS No: 2361875-65-0
• MF: C₂₂H₃₁N₃O₂
• MW: 369.500445604324
• CID: 5681949
• PubChem ID: 145903967
• Update Time: 2025-05-20

1-{4-[4-(3,4-Dimethylphenyl)-2-methylpiperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-[4-(3,4-dimethylphenyl)-2-methylpiperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one
• EN300-26584850
• Z3664805111
• 2361875-65-0
• 1-{4-[4-(3,4-Dimethylphenyl)-2-methylpiperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one

• Inchi： 1S/C22H31N3O2/c1-5-21(26)23-10-8-19(9-11-23)22(27)25-13-12-24(15-18(25)4)20-7-6-16(2)17(3)14-20/h5-7,14,18-19H,1,8-13,15H2,2-4H3
• InChI Key： RSJSKXMNRHAWIW-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)N1CCN(C2C=CC(C)=C(C)C=2)CC1C

Computed Properties

• Exact Mass: 369.24162724g/mol
• Monoisotopic Mass: 369.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.9Ų

Additional information on 1-{4-[4-(3,4-Dimethylphenyl)-2-methylpiperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one

Introduction to Compound with CAS No. 2361875-65-0 and Product Name: 1-{4-[4-(3,4-Dimethylphenyl)-2-methylpiperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one

The compound with the CAS number 2361875-65-0 and the product name 1-{4-[4-(3,4-Dimethylphenyl)-2-methylpiperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including piperazine and propenone moieties, suggests a high degree of chemical complexity that may contribute to its unique pharmacological properties.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity. The structural motif of 1-{4-[4-(3,4-Dimethylphenyl)-2-methylpiperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one aligns well with current trends in drug discovery, particularly in the area of central nervous system (CNS) therapeutics. The compound's ability to interact with various neurotransmitter receptors has made it a subject of extensive research. Specifically, the piperazine ring is known to be a key pharmacophore in many psychoactive drugs, while the propenone group can contribute to binding affinity and metabolic stability.

One of the most compelling aspects of this compound is its potential role as a precursor or analog in the synthesis of more complex molecules. Researchers have been exploring derivatives of this structure to identify new pharmacological entities with improved efficacy and reduced side effects. The 3,4-Dimethylphenyl substituent in the molecule is particularly noteworthy, as it is often associated with enhanced lipophilicity and better blood-brain barrier penetration. These characteristics are crucial for developing drugs that require efficient delivery to the central nervous system.

Recent studies have highlighted the importance of understanding the molecular interactions that govern drug-receptor binding. Computational modeling and experimental techniques have been employed to elucidate the binding mode of 1-{4-[4-(3,4-Dimethylphenyl)-2-methylpiperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one at various targets. These investigations have revealed that subtle modifications in the structure can significantly alter binding affinity and selectivity. For instance, changes in the position or type of substituents on the piperazine ring can modulate interactions with enzymes such as monoamine oxidases (MAOs) or transporters like serotonin transporters.

The compound's potential therapeutic applications extend beyond CNS disorders. Preliminary data suggest that it may exhibit anti-inflammatory and analgesic properties, making it a candidate for treating conditions such as chronic pain syndromes or neuroinflammatory diseases. The propenone group has been shown to enhance bioavailability, which is a critical factor in drug development. Additionally, the presence of multiple chiral centers offers opportunities for developing enantiomerically pure derivatives with improved pharmacokinetic profiles.

In conclusion, CAS No. 2361875-65-0 and its corresponding product name 1-{4-[4-(3,4-Dimethylphenyl)-2-methylpiperazine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one represent a promising lead in pharmaceutical research. The compound's unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, this molecule may play a pivotal role in the development of next-generation drugs.